2-Methyl-1-oxoisoquinoline-3-carboxylic acid

• IUPAC Name: 2-methyl-1-oxoisoquinoline-3-carboxylic acid
• InChI: InChI=1S/C11H9NO3/c1-12-9(11(14)15)6-7-4-2-3-5-8(7)10(12)13/h2-6H,1H3,(H,14,15)
• InChI Key: KUTOFSHPQXLKGS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC2=CC=CC=C2C1=O)C(=O)O
• Molecular Formula: C11H9NO3
• DSSTOX Substance ID: DTXSID00368697
• Molecular Weight: 203.19 g/mol
• CAS RN: 89806-32-6

Description

Synthesis Analysis

The synthesis of 2-Methyl-1-oxoisoquinoline-3-carboxylic acid and its analogues has been a topic of interest in recent years. Various synthesis protocols have been reported in the literature for the construction of this scaffold.

Molecular Structure Analysis

The molecular structure of 2-Methyl-1-oxoisoquinoline-3-carboxylic acid is characterized by the presence of a heterocyclic ring. The functional group in the carboxylic acids is the carboxyl group, -COOH.

Chemical Reactions Analysis

2-Methyl-1-oxoisoquinoline-3-carboxylic acid exhibits similar reactions to pyridine and benzene and can also participate in both electrophilic and nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Methyl-1-oxoisoquinoline-3-carboxylic acid are characterized by its molecular structure and functional group. The carboxyl group, -COOH, imparts specific properties to the compound.

Scientific Research Applications

Chemical Synthesis and Compound Formation

• The compound 2-Methyl-1-oxoisoquinoline-3-carboxylic acid is used in the synthesis of various organic compounds. For instance, it has been involved in the synthesis of Nitro-1, 2-dihydro-1-oxoisoquinoline-3-carboxylate compounds, as reported by Nunami et al. (1979). These compounds were synthesized by reacting methyl isocyanoacetate with nitrophthalic anhydrides, followed by esterification and hydrolysis processes (Nunami, Suzuki, Matsumoto, Miyoshi, & Yoneda, 1979).

Application in Anticancer Research

• Gaber et al. (2021) demonstrated the use of 2-Methyl-1-oxoisoquinoline-3-carboxylic acid derivatives in anticancer research. They synthesized new derivatives and tested their effect against breast cancer MCF-7 cell line. Some of these compounds showed significant anticancer activity compared to the reference compound Dox (Gaber, Alsanie, Alhomrani, Alamri, El‐Deen, & Refat, 2021).

Antibacterial Activity Studies

• 2-Methyl-1-oxoisoquinoline-3-carboxylic acid derivatives have also been explored for their antibacterial properties. Miyamoto et al. (1990) synthesized a series of substituted 4-oxoquinoline-3-carboxylic acids and evaluated their antibacterial activity against gram-positive and gram-negative bacteria, including Pseudomonas aeruginosa (Miyamoto, Ueda, Otsuka, Aki, Tamaoka, Tominaga, & Nakagawa, 1990).

Supramolecular Framework Studies

• In supramolecular chemistry, 2-Methylquinoline, closely related to 2-Methyl-1-oxoisoquinoline-3-carboxylic acid, has been studied for its binding with carboxylic acid derivatives. Jin et al. (2012) reported on the formation of crystalline complexes between 2-methylquinoline and various carboxylic acids, showcasing the importance of weak interactions in the formation of complex molecular structures (Jin, Wang, Huang, Fang, Wang, Fu, & Ding, 2012).